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Compound of Interest

Compound Name: Ethionamide hydrochloride

Cat. No.: B12299136 Get Quote

This guide provides crucial procedural guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Ethionamide hydrochloride.

Adherence to these protocols is vital to ensure personal safety and regulatory compliance.

Hazard and Toxicity Data
Ethionamide hydrochloride is classified as a hazardous substance.[1] It is harmful if

swallowed and is suspected of damaging fertility or the unborn child.[2]

Metric Value Species Route Citation

LD50 1320 mg/kg Rat Oral [1]

LD50 1000 mg/kg Mouse Oral [1]

LD50 490 mg/kg Rat Intraperitoneal [1]

LD50 1350 mg/kg Mouse Intraperitoneal [1]

LD50 1350 mg/kg Rat Subcutaneous [1]

LD50 1580 mg/kg Mouse Subcutaneous [1]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely managing Ethionamide hydrochloride
from receipt to disposal.
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Receiving and Storage
Inspection: Upon receipt, check that all containers are clearly labeled and free from leaks.[1]

Storage Containers: Store the substance in a glass, polyethylene, or polypropylene

container.[1]

Storage Conditions: Follow the manufacturer's storage and handling recommendations.[1]

Store at room temperature in the continental US, though this may vary elsewhere.[3]

Engineering Controls
Ventilation: Use local exhaust ventilation with HEPA filtration at the point where dust, fumes,

or vapors may be generated.[1][4] General room ventilation is sufficient if the process does

not generate dust.[4]

Safety Equipment: Ensure ready access to an emergency shower and an eye wash unit.[1]

Personal Protective Equipment (PPE)
The required level of PPE depends on the quantity of Ethionamide hydrochloride being

handled.
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Quantity
Body
Protection

Hand
Protection

Eye/Face
Protection

Respiratory
Protection

Very Small

Quantities

Laboratory coat.

[1]

Nitrile or low-

protein, powder-

free latex gloves.

[1]

Eye protection

may not be

required.[1]

Particulate

respirator.[1]

Up to 1 kg

Disposable

laboratory coat

or coverall of low

permeability,

buttoned at collar

and cuffs.[1]

Double gloving

should be

considered.[1]

Chemical

goggles.[1]

Particulate

respirator.[1]

Over 1 kg /

Manufacturing

Disposable

coverall of low

permeability and

disposable shoe

covers.[1]

Nitrile or PVC

gloves.[1]

Face shield (for

supplementary

protection).[1]

Air-supplied full

body suits may

be required for

advanced

protection.[1]

General PPE Practices:

Avoid all personal contact, including inhalation.[1]

Wash hands thoroughly after handling and before breaks.[1]

Contaminated gloves should be replaced immediately.[1]

Spill Management
Minor Spills:

Immediately clean up spills to avoid dust generation.[1]

Wear protective clothing, gloves, safety glasses, and a dust respirator.[1]

Use dry clean-up procedures such as sweeping or vacuuming.[1]
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Any vacuum cleaner used must be fitted with a HEPA-type exhaust microfilter.[1]

If necessary, dampen the material with water to prevent dusting before sweeping.[1]

Place the cleaned-up material in suitable, labeled containers for disposal.[1]

Major Spills:

Alert personnel in the area and notify emergency responders about the location and nature

of the hazard.[1]

Evacuate non-essential personnel from the affected area.[4]

Cleanup operations should only be performed by trained personnel wearing appropriate

PPE, which may include a vinyl suit for emergencies.[1][4]

First Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids, and seek medical attention.[2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, consult a physician.[2]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur.[2] Do not induce vomiting.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.[2]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[1]

Method: Consult a licensed professional waste disposal service. Waste is classified as

hazardous.[2]
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Containers: Puncture containers to prevent re-use and dispose of them at an authorized

landfill.[1]

Recycling: Unused or uncontaminated material may be recycled if possible.[1] Consult the

manufacturer for recycling options.[1]

Wastewater: Do not allow wash water from cleaning or process equipment to enter drains.[1]

Collect all wash water for treatment before disposal.[1]

Visual Protocols and Relationships
The following diagrams illustrate the procedural workflow for handling Ethionamide
hydrochloride and the logical hierarchy of safety controls.
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Caption: Workflow for handling Ethionamide hydrochloride from receipt to disposal.
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Caption: Logical relationship of hazard management and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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